N-[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]-4-methoxyaniline

• IUPAC Name: 1-(2,3-dimethylindol-1-yl)-2-(4-methoxyanilino)ethanone
• InChI: InChI=1S/C19H20N2O2/c1-13-14(2)21(18-7-5-4-6-17(13)18)19(22)12-20-15-8-10-16(23-3)11-9-15/h4-11,20H,12H2,1-3H3
• InChI Key: LGOWEJFTFMIGPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=CC=CC=C12)C(=O)CNC3=CC=C(C=C3)OC)C
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

“N-[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]-4-methoxyaniline” is a compound that contains an indole nucleus, which is a significant heterocyclic system in natural products and drugs. Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. Future research could focus on investigating the potential of this compound as a therapeutic agent for various types of diseases.

Mechanism of Action

Target of Action

The compound N-[2-(2,3-dimethyl-1H-indol-1-yl)-2-oxoethyl]-4-methoxyaniline is an indole derivative. Indole derivatives have been found to bind with high affinity to multiple receptors . .

Mode of Action

The mode of action of indole derivatives can vary widely depending on their specific structure and target. They are known to interact with their targets, leading to a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical Pathways

Indole derivatives can affect a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to inhibit α-glucosidase, an enzyme involved in carbohydrate metabolism . .

Result of Action

The result of the compound’s action would depend on its specific targets and mode of action. Indole derivatives are known for their diverse biological activities, which can lead to various molecular and cellular effects . .